Cas no 71942-36-4 (4-(1-Pyrenyl)butyramide)
4-(1-Pyrenyl)butyramide structure
Product Name:4-(1-Pyrenyl)butyramide
CAS No:71942-36-4
MF:C20H17NO
MW:287.355085134506
CID:548664
Update Time:2025-04-19
4-(1-Pyrenyl)butyramide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenebutanamide
- 4-(1-Pyrenyl)butyramide
- 4-(1-Pyrenyl)butyram
- 1-pyrenebutyricamide
- 4-(1-pyrenyl)butyric amide
- 4-(1-pyrenyl)butyroamide
- 4-Pyren-1-yl-buttersaeure-amid
- 4-pyren-1-yl-butyric acid amide
- AC1MMOZL
- AG-G-82650
- CTK2H5670
- FT-0674179
-
- Inchi： 1S/C20H17NO/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2,(H2,21,22)
- InChI Key： ADYCKJDIWFOVAR-UHFFFAOYSA-N
- SMILES： O=C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)N
Computed Properties
- Exact Mass: 287.13111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 4.5
Experimental Properties
- Melting Point: 170-171°C
- PSA: 43.09
4-(1-Pyrenyl)butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P989925-50mg |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 50mg |
$ 133.00 | 2023-09-06 | ||
| TRC | P989925-100mg |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 100mg |
$ 201.00 | 2023-09-06 | ||
| TRC | P989925-250mg |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 250mg |
$ 471.00 | 2023-09-06 | ||
| TRC | P989925-500mg |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 500mg |
$913.00 | 2023-05-17 | ||
| TRC | P989925-1g |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 1g |
$ 1320.00 | 2022-06-03 | ||
| TRC | P989925-1000mg |
4-(1-Pyrenyl)butyramide |
71942-36-4 | 1g |
$1608.00 | 2023-05-17 | ||
| A2B Chem LLC | AC65257-100mg |
1-Pyrenebutanamide |
71942-36-4 | 100mg |
$1063.00 | 2024-04-19 | ||
| A2B Chem LLC | AC65257-500mg |
1-Pyrenebutanamide |
71942-36-4 | 500mg |
$1900.00 | 2024-04-19 |
4-(1-Pyrenyl)butyramide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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